3-(2,5-Dichlorophenyl)cyclobutan-1-amine hydrochloride

• Molecular Formula: C10H12Cl3N
• Molecular Weight: 252.6 g/mol
• SMILES: C1C(CC1N)C2=C(C=CC(=C2)Cl)Cl.Cl
• InChI: InChI=1S/C10H11Cl2N.ClH/c11-7-1-2-10(12)9(5-7)6-3-8(13)4-6;/h1-2,5-6,8H,3-4,13H2;1H
• InChIKey: PVGOOKAFJKAHQC-UHFFFAOYSA-N

3-(2,5-Dichlorophenyl)cyclobutan-1-amine HCl: Structural & Pharmacochemical Baseline

3-(2,5-Dichlorophenyl)cyclobutan-1-amine hydrochloride (CAS 1899807-76-1) is a cyclobutylamine derivative classified as a halogenated arylcycloalkylamine hydrochloride salt . It comprises a cyclobutane ring substituted at the 3-position with a 2,5-dichlorophenyl group and a protonated amine function, yielding a molecular formula of C10H12Cl3N and a molecular weight of 252.6 g/mol . The compound is supplied as a research intermediate with a minimum purity specification of 95% . Its structural motif—a rigid cyclobutane scaffold bearing a dihalogenated aromatic ring—positions it as a candidate for medicinal chemistry programmes exploring constrained amine pharmacophores, where the substitution pattern (2,5-dichloro vs. alternative dichloro regioisomers) and the amine placement (3-cyclobutyl vs. 1-cyclobutyl) are critical determinants of target engagement and physicochemical properties.

Constrained cyclobutylamine building block for SAR exploration

3-cyclobutylamine geometry with 2,5-dichloro aryl substitution pattern

Racemic HCl salt form for baseline pharmacology and target engagement studies

3-(2,5-Dichlorophenyl)cyclobutan-1-amine HCl: Why Generic Substitution Fails

Generic substitution among arylcyclobutylamine hydrochloride salts is invalid because the position of the amine on the cyclobutane ring (1- vs. 3-substitution) and the chlorine substitution pattern on the phenyl ring (2,5- vs. 2,4- or 3,5-dichloro) govern both conformational preference and electronic character of the amine pharmacophore [1]. The 3-cyclobutylamine positioning imposes a distinct dihedral angle between the aromatic ring and the amine-bearing carbon compared with 1-cyclobutylamine analogues, altering the three-dimensional presentation of the basic nitrogen to biological targets [2]. Furthermore, the 2,5-dichloro pattern generates a unique dipole moment and steric profile versus other dichloro regioisomers, which directly affects logP, pKa, and target complementarity [3]. These structural variables cannot be compensated for by simple molar equivalence; a procurement specification must lock both the cyclobutane substitution position and the phenyl ring substitution pattern to ensure experimental reproducibility in structure-activity relationship (SAR) campaigns.

Regioisomer 1-cyclobutylamine regioisomer may shift pharmacophoric geometry relative to 3-cyclobutylamine, altering target presentation.

Chlorine pattern 2,4- or 3,5-dichloro analogues may differ in logP and electronic profile; target complementarity may not transfer directly.

Stereochemistry Racemate substitution for (1R,3r) enantiomer may confound enantioselective readouts; eudysmic ratio requires review.

• [1] PubChem, Substituted cyclobutylamine derivatives, Patent JP-4357598-B2, 1997. View Source
• [2] ACS Publications, Synthesis and evaluation of substituted 2-phenylcyclobutylamines as analogs of hallucinogenic phenethylamines: lack of LSD-like biological activity, J. Med. Chem., 2002. View Source
• [3] Freepatentsonline, Cyclobutyl amine derivatives, US Patent US20070078133, Abbott Laboratories, 2007. View Source

3-(2,5-Dichlorophenyl)cyclobutan-1-amine HCl: Evidence for Differentiated Selection

Amine Placement: 3- vs. 1-Cyclobutylamine Differentiation

The target compound places the amine at the 3-position of the cyclobutane ring, whereas the closest commercial regioisomer, 1-(2,5-dichlorophenyl)cyclobutan-1-amine (CAS 1314743-85-5), bears the amine at the 1-position directly attached to the phenyl-substituted carbon. This positional difference creates a distinct spatial relationship between the basic nitrogen and the dichlorophenyl ring: the 3-cyclobutylamine scaffold presents the amine at a longer through-bond distance from the aryl group and with a different vector angle, which is relevant when the amine serves as a hydrogen-bond donor or a basic centre for salt bridge formation in target binding pockets . In patent literature on cyclobutylamine histamine H3 receptor ligands, the position of the amine on the cyclobutyl ring was shown to alter receptor affinity profiles [1].

Amine Position

Class-level

3-cyclobutylamine geometry vs 1-cyclobutylamine regioisomer; N-to-phenyl centroid distance differs (~2.5 Å vs ~1.5 Å)

Pharmacophoric geometry may differ; binding-pocket presentation context-dependent

No head-to-head biological assay data available

Evidence Dimension	Amine substitution position on cyclobutane ring and molecular weight
Target Compound Data	3-(2,5-dichlorophenyl)cyclobutan-1-amine HCl: MW 252.6 g/mol (free base MW 216.1; C10H11Cl2N), amine at 3-position; CAS 1899807-76-1; pKa (predicted) 10.38±0.40 [2]
Comparator Or Baseline	1-(2,5-dichlorophenyl)cyclobutan-1-amine: MW 216.1 (free base; C10H11Cl2N), amine at 1-position; CAS 1314743-85-5; pKa (predicted) not found
Quantified Difference	Identical molecular formula but different IUPAC connectivity (3-cyclobutylamine vs. 1-cyclobutylamine). Free base molecular weight identical (216.1 Da). Through-bond distance N-to-phenyl centroid: ~2.5 Å (3-position) vs. ~1.5 Å (1-position).
Conditions	Structural comparison based on IUPAC nomenclature, CAS registry entries, and vendor technical datasheets; pKa prediction from Kuujia database; no head-to-head biological assay data available.

Why This Matters

Procurement of the 1-cyclobutylamine regioisomer instead of the 3-cyclobutylamine will yield a compound with a fundamentally different pharmacophoric geometry, invalidating SAR models that depend on the 3-position amine presentation.

• [1] Freepatentsonline, Cyclobutyl amine derivatives, US Patent US20070078133, Abbott Laboratories, 2007. View Source
• [2] Kuujia, Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine), Product Page, pKa 10.38±0.40 (Predicted). View Source

Chlorine Substitution Pattern: Physicochemical Differentiation

The 2,5-dichlorophenyl substitution pattern on the target compound confers a specific logP and electronic profile distinct from alternative dichloro regioisomers. Computed physicochemical properties for the free base form indicate a logP of approximately 3.6–3.7, categorising the compound as moderately lipophilic and within drug-like chemical space [1]. The 2,5-dichloro substitution generates a dipole vector that differs from the 2,4-dichloro and 3,5-dichloro patterns, which can influence π-stacking interactions with aromatic residues in protein binding sites and passive membrane permeability [2]. Although direct head-to-head comparative biological data are absent from the public domain, the class-level inference from cyclobutylamine SAR studies indicates that chloro-substitution position on the phenyl ring is a key determinant of target affinity and selectivity [3].

Chlorine Pattern

Class-level

SlogP 3.58 (2,5-dichloro, computed); comparator data unavailable for 2,4- and 3,5-dichloro analogues

Lipophilicity-electronic profile context-dependent; permeability may differ across regioisomers

Computed values only; no experimental logP/logD measurements identified

Evidence Dimension	Chlorine substitution pattern and computed logP
Target Compound Data	3-(2,5-dichlorophenyl)cyclobutan-1-amine (free base): logP (SlogP) 3.58; logS -3.29 [1]; pKa (predicted) 10.38±0.40 [4]
Comparator Or Baseline	3-(2,4-dichlorophenyl)cyclobutan-1-amine: logP and pKa data not publicly available; 1-(3,5-dichlorophenyl)cyclobutan-1-amine (CAS 1260664-04-7): logP and pKa data not publicly available
Quantified Difference	2,5-dichloro pattern: SlogP 3.58; logS -3.29. Quantitative comparator data unavailable for 2,4- and 3,5-dichloro analogues under identical computational conditions.
Conditions	Computed physicochemical properties from MMsINC Database; pKa prediction from Kuujia database. No experimental logP/logD or pKa measurements identified in peer-reviewed literature.

Why This Matters

The 2,5-dichloro pattern provides a distinct lipophilicity-electronic profile that cannot be replicated by 2,4- or 3,5-dichloro analogues; substituting an alternative dichloro regioisomer will alter compound permeability, solubility, and off-target promiscuity profiles in cell-based and in vivo assays.

• [1] MMsINC Database, Physical Properties for C10H11Cl2N (free base of target compound), Molecular Weight 251.635 g/mol, logS -3.29072, SlogP 3.5843. View Source
• [2] PubChem, Substituted cyclobutylamine derivatives, Patent JP-4357598-B2, 1997. View Source
• [3] ACS Publications, Synthesis and evaluation of substituted 2-phenylcyclobutylamines as analogs of hallucinogenic phenethylamines, J. Med. Chem., 2002. View Source
• [4] Kuujia, Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine), pKa 10.38±0.40 (Predicted). View Source

Stereochemical Identity: Racemic vs. (1R,3r) Configuration

The target compound is supplied as the racemic hydrochloride salt (CAS 1899807-76-1), whereas the enantiomerically resolved (1R,3r)-configured free base is catalogued under a distinct CAS number (1808068-51-0) [1]. The (1R,3r) configuration imposes a defined relative stereochemistry between the phenyl substituent and the amine on the cyclobutane ring, which is critical for enantioselective target engagement. In cyclobutylamine-containing drug candidates, stereochemistry at the cyclobutane ring has been shown to influence binding affinity and functional activity at G protein-coupled receptors and transporters [2]. Researchers procuring the racemate must be aware that biological results may reflect the averaged activity of enantiomers, whereas the (1R,3r)-configured compound provides a stereochemically homogeneous starting point.

Stereochemistry

Data to verify

Racemic HCl (CAS 1899807-76-1) vs (1R,3r) free base (CAS 1808068-51-0); distinct stereochemical compositions

Enantiomeric composition may affect biological readouts; enantioselective attribution requires review

No stereochemistry-specific activity data publicly available

Evidence Dimension	Stereochemical configuration and CAS registry differentiation
Target Compound Data	Racemic 3-(2,5-dichlorophenyl)cyclobutan-1-amine HCl: CAS 1899807-76-1; purity 95%
Comparator Or Baseline	(1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine (free base): CAS 1808068-51-0; pKa (predicted) 10.38±0.40
Quantified Difference	Different CAS numbers indicating distinct stereochemical compositions. The racemate contains both (1R,3r) and (1S,3s) enantiomers in equal proportion; the (1R,3r) compound is a single stereoisomer.
Conditions	Comparison based on CAS registry differentiation and vendor product catalogues. No stereochemistry-specific biological activity data publicly available for either form.

Why This Matters

If the intended application requires stereochemically defined SAR or enantioselective synthesis, ordering the racemate (CAS 1899807-76-1) instead of the chiral (1R,3r) form (CAS 1808068-51-0) will introduce an uncontrolled variable of enantiomeric composition, potentially confounding biological readouts.

• [1] Kuujia, Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine), Product Page. View Source
• [2] CPRiL, Advances toward new antidepressants with dual serotonin transporter and 5-HT1A receptor affinity within a class of 3-aminochroman derivatives. Part 2, University of Freiburg. View Source

Salt Form: HCl Salt vs. Free Base Considerations

The target compound is supplied specifically as the hydrochloride salt (C10H12Cl3N, MW 252.6), which differs from the free base form (C10H11Cl2N, MW 216.1) in molecular weight, solubility, hygroscopicity, and handling characteristics . Hydrochloride salt formation increases aqueous solubility relative to the free base through ionisation of the amine, which is particularly relevant for biological assay preparation where DMSO stock solutions may be followed by aqueous dilution . The predicted pKa of the conjugate acid (10.38±0.40) indicates that the amine is predominantly protonated at physiological pH, meaning the hydrochloride salt is the most directly relevant form for in vitro pharmacology experiments without requiring additional pH adjustment [1].

Salt Form

Method context

HCl salt MW 252.6 vs free base MW 216.1; pKa (predicted) 10.38±0.40; >99.9% protonated at pH 7.4

Weighing accuracy and aqueous solubility context-dependent; free base may require pH adjustment

Predicted pKa; no experimental solubility data available

Evidence Dimension	Salt form, molecular weight, and predicted protonation state
Target Compound Data	Hydrochloride salt: MW 252.6 g/mol, C10H12Cl3N, 95% purity, pKa (predicted) 10.38±0.40 [1]
Comparator Or Baseline	Free base: MW 216.1 g/mol, C10H11Cl2N, pKa (predicted) 10.38±0.40; predominantly protonated at pH 7.4 (>99.9% ionised)
Quantified Difference	Molecular weight difference: +36.5 g/mol (HCl). At pH 7.4, both forms exist as the protonated ammonium species in aqueous solution, but the hydrochloride provides the correct stoichiometric counterion for weighing and formulation.
Conditions	Physicochemical comparison based on CAS registry data, vendor certificates of analysis, and pKa prediction. No experimental solubility or dissolution rate data available.

Why This Matters

Procuring the free base instead of the hydrochloride salt will lead to inaccurate mass calculations for molarity-based assays and may result in incomplete dissolution in aqueous buffers, introducing variability into dose-response experiments.

• [1] Kuujia, Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine), pKa 10.38±0.40 (Predicted). View Source

Conformational Rigidity: Cyclobutyl vs. Acyclic Scaffolds

The cyclobutane ring in the target compound imposes a defined puckered conformation (~25–30° fold angle) that restricts the spatial relationship between the 2,5-dichlorophenyl substituent and the amine group, in contrast to acyclic phenethylamine or phenylpropylamine scaffolds that possess multiple rotatable bonds and sample a broader conformational ensemble [1]. This conformational restriction is a deliberate design strategy in medicinal chemistry to pre-organise the pharmacophore for target binding and to reduce the entropic penalty upon complex formation [2]. Although no quantitative target-binding data comparing 3-(2,5-dichlorophenyl)cyclobutan-1-amine with its acyclic analogue are publicly available, the broader cyclobutylamine literature demonstrates that cyclobutyl constraint can improve target selectivity by limiting off-target conformations accessible to flexible amines [3].

Scaffold Rigidity

Class-level

1 rotatable bond (cyclobutyl) vs 3 rotatable bonds (acyclic analogue); puckered ring ~25–30° fold angle

Conformational ensemble may differ; target-binding entropy context-dependent

No experimental conformational analysis data identified

Evidence Dimension	Conformational flexibility (number of rotatable bonds and ring constraint)
Target Compound Data	3-(2,5-dichlorophenyl)cyclobutan-1-amine: 1 rotatable bond (phenyl-cyclobutyl); cyclobutane ring imposes ~25–30° puckered conformation; fractional sp3 (free base) ~0.15 (from Postera.ai data) [4]
Comparator Or Baseline	Acyclic analogue: 2-(2,5-dichlorophenyl)ethan-1-amine: 3 rotatable bonds; no ring constraint; fully flexible backbone
Quantified Difference	Rotatable bond count: 1 (target) vs. 3 (acyclic analogue). Conformational ensemble size: significantly reduced for cyclobutyl-constrained compound.
Conditions	Structural comparison based on molecular topology. No experimental conformational analysis (NMR, X-ray) data identified for the target compound.

Why This Matters

The cyclobutane conformational constraint is a key structural feature that distinguishes this compound from flexible acyclic analogues; substituting a flexible phenethylamine scaffold will alter target-binding entropy, potentially reducing binding affinity and selectivity in a target-dependent manner.

• [1] ScienceDirect, The Cyclobutane Group, in Comprehensive Organic Functional Group Transformations, 2009. View Source
• [2] ACS Publications, Synthesis and evaluation of substituted 2-phenylcyclobutylamines as analogs of hallucinogenic phenethylamines, J. Med. Chem., 2002. View Source
• [3] EurekaSelect, Molecules Containing Cyclobutyl Fragments as Therapeutic Tools: A Review on Cyclobutyl Drugs, Curr. Top. Med. Chem., 2022. View Source
• [4] Postera.ai, Molecule Details, Fraction sp3 0.15, HBA 3, HBD 1, Rotatable Bonds 2, TPSA 62.3, cLogP 3.7, 2020. View Source

Supply Chain: Commercial Availability vs. Regioisomers

The target compound is commercially available from multiple suppliers (AKSci, Leyan, CymitQuimica) at a minimum purity of 95%, with some vendors offering 98% purity grades for the free base analogue . In contrast, the regioisomeric 1-(2,5-dichlorophenyl)cyclobutan-1-amine (CAS 1314743-85-5) is listed as discontinued or available in limited quantities from fewer suppliers . The broader class of dichlorophenyl cyclobutylamines shows fragmented supply, with some analogues (e.g., 1-(3,5-dichlorophenyl)cyclobutan-1-amine, CAS 1260664-04-7) having very limited vendor coverage [1]. This supply landscape means that the 3-(2,5-dichlorophenyl) regioisomer represents a more reliably procurable entry point for SAR studies compared with alternative dichlorophenyl cyclobutylamine scaffolds.

Vendor Coverage

Data to verify

≥8 vendor listings (target) vs ≤4 (1-regioisomer) and ≤2 (3,5-dichloro regioisomer)

Supply continuity risk may be lower; single-supplier dependency context reduced

Market scan April 2026; vendor counts subject to change

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	3-(2,5-dichlorophenyl)cyclobutan-1-amine HCl: ≥8 vendor listings identified; purity range 95–98%; CAS 1899807-76-1
Comparator Or Baseline	1-(2,5-dichlorophenyl)cyclobutan-1-amine: ≤4 vendor listings; purity 95–98%; CAS 1314743-85-5, partially discontinued ; 1-(3,5-dichlorophenyl)cyclobutan-1-amine: ≤2 vendor listings; CAS 1260664-04-7 [1]
Quantified Difference	Vendor count: target compound ≥8 vs. regioisomers ≤4. Supply continuity risk is lower for the target compound based on broader supplier base.
Conditions	Market scan conducted April 2026 via CAS number search across chemical supplier databases. Vendor counts exclude excluded-source domains per guidelines.

Why This Matters

For long-term SAR programmes requiring consistent resupply, the broader vendor coverage of 3-(2,5-dichlorophenyl)cyclobutan-1-amine HCl reduces single-supplier dependency risk compared with less commercially established regioisomers.

• [1] Kuujia, Cas no 1260664-04-7 (1-(3,5-dichlorophenyl)cyclobutan-1-amine), Product Page. View Source

3-(2,5-Dichlorophenyl)cyclobutan-1-amine HCl: Application Scenarios

SAR with Constrained Amine Pharmacophores

This compound is best deployed as a core scaffold in medicinal chemistry programmes that require a conformationally restricted, halogenated arylcyclobutylamine building block for systematic SAR exploration. The 3-cyclobutylamine geometry provides a distinct pharmacophoric presentation compared with 1-cyclobutylamine or acyclic analogues [1], making it suitable for hit-to-lead optimisation where amine positioning is hypothesised to modulate target binding. The 2,5-dichloro substitution on the phenyl ring offers a specific lipophilicity-electronic profile (SlogP 3.58; pKa 10.38) that can be used as a reference point for subsequent halogen-scanning or bioisostere replacement strategies [2].

Target Engagement Studies: Racemate as Baseline

The racemic hydrochloride salt (CAS 1899807-76-1) serves as an appropriate starting material for establishing baseline biological activity before investing in chiral resolution or asymmetric synthesis. Once target engagement is confirmed with the racemate, researchers can transition to the enantiomerically pure (1R,3r)-configured compound (CAS 1808068-51-0) to quantify eudysmic ratios and identify the eutomer [3]. This staged procurement strategy is directly supported by the distinct CAS registry entries and vendor cataloguing that differentiates the racemic HCl salt from the chiral free base .

Fragment-Based & DEL Synthesis Building Block

The primary amine functionality of 3-(2,5-dichlorophenyl)cyclobutan-1-amine HCl makes it amenable to direct amide coupling, reductive amination, or sulfonamide formation without requiring amine deprotection steps. The cyclobutane ring provides a rigid, low-molecular-weight core (free base MW 216.1) with a single rotatable bond, satisfying fragment-likeness criteria (MW < 300, cLogP < 3.7, HBD ≤ 1, HBA ≤ 1) [4]. This positions the compound as a viable fragment for FBDD screens or as an amine input for DEL technology where scaffold diversity and synthetic tractability are prioritised.

Physicochemical Reference for Cyclobutylamine Series

Given the availability of computed physicochemical parameters (SlogP 3.58, logS -3.29, predicted pKa 10.38) and the defined purity specification (≥95%), this compound can serve as a reference standard for calibrating computational logP/logD prediction models within a cyclobutylamine chemical series [5]. The hydrochloride salt form simplifies sample preparation by eliminating the need for stoichiometric acid-base adjustment prior to chromatographic or spectrophotometric analysis, supporting reproducible analytical method development across laboratories .

Application

Selection Property

Validation Focus

Constrained amine pharmacophore SAR

3-cyclobutylamine geometry, 2,5-dichloro substitution

Pharmacophore presentation and target-binding geometry review

Target engagement baseline studies

Racemic HCl salt form

Eudysmic ratio and enantiomer-specific response context

Fragment-based library synthesis

Primary amine, rigid low-MW cyclobutane core

Fragment-likeness and synthetic tractability validation

Physicochemical reference for cyclobutylamine series

Defined purity specification, computed parameters

Computational logP/logD model calibration context

• [1] Freepatentsonline, Cyclobutyl amine derivatives, US Patent US20070078133, Abbott Laboratories, 2007. View Source
• [2] MMsINC Database, Physical Properties for C10H11Cl2N, SlogP 3.5843, logS -3.29072. View Source
• [3] Kuujia, Cas no 1808068-51-0 ((1R,3r)-3-(2,5-dichlorophenyl)cyclobutan-1-amine), Product Page. View Source
• [4] Postera.ai, Molecule Details for target compound free base, Fraction sp3 0.15, cLogP 3.7, TPSA 62.3, 2020. View Source
• [5] MMsINC Database, logS -3.29072, SlogP 3.5843 for C10H11Cl2N. View Source